molecular formula C9H10F3NO3 B8758018 Pyridine, 3-methoxy-2-methyl-4-(2,2,2-trifluoroethoxy)-, 1-oxide

Pyridine, 3-methoxy-2-methyl-4-(2,2,2-trifluoroethoxy)-, 1-oxide

Cat. No.: B8758018
M. Wt: 237.18 g/mol
InChI Key: XEJXXIMVDRQOMG-UHFFFAOYSA-N
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Description

Pyridine, 3-methoxy-2-methyl-4-(2,2,2-trifluoroethoxy)-, 1-oxide is a useful research compound. Its molecular formula is C9H10F3NO3 and its molecular weight is 237.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10F3NO3

Molecular Weight

237.18 g/mol

IUPAC Name

3-methoxy-2-methyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-1-ium

InChI

InChI=1S/C9H10F3NO3/c1-6-8(15-2)7(3-4-13(6)14)16-5-9(10,11)12/h3-4H,5H2,1-2H3

InChI Key

XEJXXIMVDRQOMG-UHFFFAOYSA-N

Canonical SMILES

CC1=[N+](C=CC(=C1OC)OCC(F)(F)F)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.7 g of potassium tert-butoxide were added in portions, at -20° C., while stirring and under a nitrogen atmosphere, 5 to 20 ml of trifluoroethanol. After the mixture had been warmed to 0° C., 5.2 g (30 mmol) of 2-methyl-3-methoxy-4-chloropyridine N-oxide were added in portions. The mixture was heated under reflux for 3 hours, and then left to cool down to room temperature; a further 3.45 g of potassium tert-butoxide were then added and the mixture was heated under reflux for 2 hours. After it had cooled down, 40 ml of water were added to the reaction mixture, which was then extracted with dichloromethane; the extract was then dried over MgSO4 and freed from the solvent in vacuo. The resulting oily product was subjected to further reaction.
Quantity
6.7 g
Type
reactant
Reaction Step One
Quantity
12.5 (± 7.5) mL
Type
reactant
Reaction Step Two
Quantity
5.2 g
Type
reactant
Reaction Step Three
Quantity
3.45 g
Type
reactant
Reaction Step Four
Name
Quantity
40 mL
Type
solvent
Reaction Step Five

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